Cas no 2229193-06-8 (3-bromo-4-methoxyphenyl sulfamate)

• Product Name: 3-bromo-4-methoxyphenyl sulfamate
• CAS No: 2229193-06-8
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 6255675
• PubChem ID: 165966479
• Update Time: 2025-06-13

3-bromo-4-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methoxyphenyl sulfamate
• 2229193-06-8
• EN300-1990937

• Inchi： 1S/C7H8BrNO4S/c1-12-7-3-2-5(4-6(7)8)13-14(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： FDXOMPKASISIGT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC)OS(N)(=O)=O

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Additional information on 3-bromo-4-methoxyphenyl sulfamate

Chemical Profile of 3-bromo-4-methoxyphenyl sulfamate (CAS No. 2229193-06-8)

3-bromo-4-methoxyphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229193-06-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of sulfamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of both bromine and methoxy substituents on a phenyl ring introduces specific electronic and steric characteristics, making this molecule a valuable scaffold for further derivatization and exploration.

The sulfamate functional group (-SO₂NH₂) is known for its ability to participate in various chemical reactions, including nucleophilic substitution, condensation, and metal coordination. These reactivities make 3-bromo-4-methoxyphenyl sulfamate a versatile intermediate in synthetic chemistry. In particular, the bromine atom at the 3-position provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, enabling the introduction of additional aryl or heteroaryl groups. This feature is particularly useful in constructing complex molecular architectures for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of sulfamate derivatives in developing novel therapeutic agents. The sulfamate group is often incorporated into drug molecules due to its ability to enhance solubility, improve metabolic stability, and modulate biological activity. For instance, sulfamate-based compounds have shown promise in targeting enzymes involved in inflammation, metabolism, and signal transduction. The structural motif of 3-bromo-4-methoxyphenyl sulfamate aligns well with these requirements, making it a potential candidate for further pharmacological investigation.

In the context of drug discovery, the methoxy group at the 4-position of the phenyl ring influences the electronic properties of the molecule by inducing electron-donating effects. This can enhance the reactivity of the bromine atom and influence the overall binding affinity to biological targets. Additionally, the bromine substituent can serve as a handle for further functionalization through palladium-catalyzed reactions, allowing chemists to explore a wide range of derivatives with tailored properties.

One of the most compelling aspects of 3-bromo-4-methoxyphenyl sulfamate is its potential as a building block for heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and incorporating them into drug candidates often enhances pharmacological activity. The sulfamate group can be used to link different parts of a molecule or to form part of a heterocyclic system through cyclization reactions. For example, it can serve as a precursor for thiazole or oxazole derivatives, which are known for their broad spectrum of biological activities.

The synthesis of 3-bromo-4-methoxyphenyl sulfamate typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route might involve bromination of 4-methoxyphenol followed by reaction with sulfur trioxide chlorides or other sulfonating agents to introduce the sulfamate group. The choice of reagents and conditions is critical to achieving high yields and purity, which are essential for subsequent applications in pharmaceutical research.

From a computational chemistry perspective, 3-bromo-4-methoxyphenyl sulfamate has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have been employed to explore its binding affinity to enzymes such as kinases or proteases, which are key targets in oncology and inflammatory diseases. These studies have provided insights into how modifications at the 3- and 4-positions can optimize binding interactions.

The role of 3-bromo-4-methoxyphenyl sulfamate in material science is also noteworthy. Sulfamates can contribute to the development of advanced materials by serving as crosslinking agents or by influencing the properties of polymers and coatings. For instance, they can be incorporated into polymeric matrices to enhance thermal stability or mechanical strength. Additionally, their ability to coordinate with metals makes them useful in catalytic systems or metal-organic frameworks (MOFs).

In conclusion,3-bromo-4-methoxyphenyl sulfamate (CAS No. 2229193-06-8) represents a fascinating compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a brominated phenyl ring with a methoxy group and a sulfamate moiety—make it an attractive scaffold for further chemical exploration. As research continues to uncover new synthetic methodologies and pharmacological targets,3-bromo-4-methoxyphenyl sulfamate is likely to play an increasingly important role in developing innovative solutions in chemistry and related fields.